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Compound of Interest |

Compound Name: BRD2492

CAS No.: 1821669-43-5

Cat. No.: B606344

\

Introduction & Compound Profile

BRD2492 is a highly potent and selective small-molecule inhibitor of Histone Deacetylases 1
and 2 (HDAC1/2).[1][2] Unlike pan-HDAC inhibitors, BRD2492 exhibits >100-fold selectivity for
HDAC1/2 over HDAC3 and HDACSG6, making it a critical chemical probe for dissecting the
specific epigenetic roles of Class | HDACs in chromatin remodeling and transcriptional

regulation.

Effective use of BRD2492 requires precise handling. As a hydrophobic organic molecule, it is
prone to precipitation in aqueous media if not properly formulated. This guide provides a self-
validating workflow to ensure compound integrity and experimental reproducibility.

Table 1: Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b606344?utm_src=pdf-interest
https://www.benchchem.com/product/b606344?utm_src=pdf-body
https://www.adooq.com/brd2492.html
https://www.medchemexpress.com/brd2492.html
https://www.benchchem.com/product/b606344?utm_src=pdf-body
https://www.benchchem.com/product/b606344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Notes
Chemical Name BRD2492 (Compound 6d)
HDACL1 (
Target nM), HDAC2 ( High selectivity vs HDAC3/6
nM)
Molecular Weight 346.38 g/mol Used for Molarity calculations
Formula
Appearance White to off-white solid
. Requires sonication/warming
Solubility (DMSO) ~90 mM (31.25 mg/mL) )
at high conc.[2][3]
- Do not dissolve directly in
Solubility (Water) Insoluble
aqueous buffer
Storage (Powder) -20°C (3 years) Keep desiccated

Solubility Profile & Solvent Selection
The "Golden Solvent": DMSO

Dimethyl sulfoxide (DMSO) is the required vehicle for BRD2492. The compound is practically
insoluble in water. Attempting to dissolve the powder directly in PBS or cell culture media will
result in immediate precipitation and loss of effective concentration.

e Max Solubility: ~90 mM in DMSO (with warming).
e Recommended Stock Concentration:10 mM or 50 mM.

o Why? While 90 mM is possible, it approaches the saturation limit where temperature
fluctuations can cause crashing out. 10 mM is the industry standard for high-throughput
screening and ensures stability at -20°C.

Mechanism of Action & Workflow
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The following diagram illustrates the critical pathway from stock preparation to biological effect,
highlighting the specific intervention point of BRD2492.

BRD2492 Stock Dilution
(DMSO)

Target: HDAC1 / HDAC2
(Nucleus)

Increased Histone
Acetylation (H3K27ac, etc.)

Transcril iptional Activation
& Cell Cycle Arrest

Click to download full resolution via product page
Figure 1: BRD2492 workflow from solubilization to epigenetic modulation of HDAC1/2 targets.

Protocol: Stock Solution Preparation

Objective: Prepare a stable 10 mM stock solution. Safety: Wear PPE (gloves, lab coat,
goggles). DMSO penetrates skin and can carry toxic compounds with it.[4]

Step-by-Step Methodology

e Calculate Mass/Volume: Use the formula:
o Example: To make 1 mL of 10 mM stock:

o Self-Validating Check: If you have a standard 5 mg or 10 mg vial, it is safer to dissolve the
entire vial rather than weighing out small amounts (which introduces static error).

e Volume Calculation for Whole Vials (Recommended): If you purchase a 5 mg vial, calculate
the volume of DMSO to add for a 10 mM stock:

 Solubilization:
o Add the calculated volume of high-grade (anhydrous) DMSO to the vial.

o Vortex vigorously for 30 seconds.
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o Visual Inspection: Hold the vial up to the light. The solution must be completely clear.

o Troubleshooting: If particles persist, sonicate in a water bath for 5 minutes or warm gently
to 37°C. BRD2492 is heat-stable at moderate temperatures.

 Aliquoting:

o Do not store the bulk volume in one tube. Repeated freeze-thaw cycles introduce moisture
(DMSO is hygroscopic), causing precipitation.

o Aliquot into 50 pL or 100 pL volumes in sterile, O-ring screw-cap cryovials.
e Storage:

o -80°C: Stable for 6 months (Recommended).[2]

o -20°C: Stable for 1 month.

o Protect from light.[5]

Protocol: Serial Dilution for Biological Assays

Challenge: Preventing "Crash Out." When diluting a DMSO stock into agueous media (cell
culture medium), the hydrophobic compound may precipitate if the DMSO concentration drops
too quickly while the compound concentration is still high.

The Intermediate Dilution Step (The "1000x" Rule): Always keep the final DMSO concentration
in the assay

to avoid solvent toxicity.

Workflow Diagram: Serial Dilution
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Phase 1: DMSO Dilutions (1000x)

10 mM Stock

(100% DMSO)

1:10 Dilution

1 mM Intermediate
(100% DMSO)

1:10 Dilution

100 puM Intermediate

Dilute 1:1000
(1 pL into 1 mL Media)

Phase 2: Aqueous Transfer (1x)

Cell Culture Media 100 nM Assay Well 1 pM Assay Well
(Agueous) (0.1% DMSO) (0.1% DMSO)

Click to download full resolution via product page

Dilute 1:1000

(100% DMSO) (1 pL into 1 mL Media)

Figure 2: Two-step dilution strategy to maintain solubility and normalize DMSO concentration.

Assay Setup Procedure

» Prepare DMSO Intermediates: Perform all serial dilutions in 100% DMSO first. This creates a

"Master Plate" (e.g., 10 mM

3 mM
1mM

0.3 mM...).
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o Transfer to Media: Transfer a small volume (e.g., 1 yL) of the DMSO intermediate into a
large volume of media (e.g., 1000 pL).

o This ensures every well has exactly 0.1% DMSO.
o If you dilute directly into media step-by-step, the DMSO % will vary, causing artifacts.

References

¢ Broad Institute / MedChemExpress.BRD2492 Product Datasheet & Biological Activity.
Retrieved from

¢ PubChem.Compound Summary: BRD2492.[1][6][7] National Library of Medicine. Retrieved
from

¢ Gaylord Chemical.DMSO Solubility Data and Handling Guide.[8] Retrieved from

e Adooq Bioscience.BRD2492 Chemical Probe Information. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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